Cas no 2027421-60-7 (Tert-butyl 3-acetyl-3-ethylpyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-acetyl-3-ethylpyrrolidine-1-carboxylate
• CAS No: 2027421-60-7
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5766166
• PubChem ID: 165952359
• Update Time: 2023-12-26

Tert-butyl 3-acetyl-3-ethylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2027421-60-7
• EN300-796883
• tert-butyl 3-acetyl-3-ethylpyrrolidine-1-carboxylate
• Tert-butyl 3-acetyl-3-ethylpyrrolidine-1-carboxylate

• Inchi： 1S/C13H23NO3/c1-6-13(10(2)15)7-8-14(9-13)11(16)17-12(3,4)5/h6-9H2,1-5H3
• InChI Key： INCUGJUTRXJVDG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(C)=O)(CC)C1)=O

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.6Ų